Cas no 21915-56-0 (3-(oxiran-2-yl)propan-1-ol)

3-(Oxiran-2-yl)propan-1-ol is a versatile epoxide-functionalized alcohol with applications in organic synthesis and polymer chemistry. Its reactive oxirane ring enables crosslinking, grafting, or ring-opening reactions, making it valuable for modifying polymers, resins, or biomaterials. The terminal hydroxyl group provides additional functionality for further derivatization, such as esterification or etherification. This bifunctional compound is particularly useful in coatings, adhesives, and specialty chemicals, where its dual reactivity enhances material properties like adhesion, flexibility, or chemical resistance. It is typically handled under controlled conditions due to the oxirane's sensitivity to moisture and nucleophiles. Proper storage and handling are essential to maintain stability.

3-(oxiran-2-yl)propan-1-ol structure

Product Name:3-(oxiran-2-yl)propan-1-ol

CAS No:21915-56-0

MF:C₅H₁₀O₂

MW:102.131701946259

CID:250328

PubChem ID:551249

Update Time:2025-06-07

3-(oxiran-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-Oxiranepropanol
- 3-(oxiran-2-yl)propan-1-ol
- 1-Pentanol,4,5-epoxy- (8CI)
- 4,5-Epoxy-1-pentanol
- Oxiranepropanol (9CI)
- SOGGLVJYVOCYTB-UHFFFAOYSA-N
- Oxirane, 3-hydroxypropyl-
- 3-(2-Oxiranyl)-1-propanol #
- DTXSID10338801
- 21915-56-0
- SCHEMBL50962
- EN300-1625468
- Inchi： 1S/C5H10O2/c6-3-1-2-5-4-7-5/h5-6H,1-4H2
- InChI Key： SOGGLVJYVOCYTB-UHFFFAOYSA-N
- SMILES： O1CC1CCCO

Computed Properties

Exact Mass: 102.0681
Monoisotopic Mass: 102.068079557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 3
Complexity: 54
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 32.8Å²

Experimental Properties

PSA: 32.76

3-(oxiran-2-yl)propan-1-ol Pricemore >>

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